Cas no 81910-41-0 (Momordicoside I aglycone)

• Product Name: Momordicoside I aglycone
• CAS No: 81910-41-0
• Molecular Formula: C₃₀H₄₈O₃
• Molecular Weight: 456.700329780579
• CID: 837361
• PubChem ID: 90677200

Momordicoside I aglycone Properties

Names and Identifiers

• Momordicoside I aglycone
• (1R,4S,5S,8R,9R,12S,13S,16S)-8-[(2R,4E)-6-Hydroxy-6-methyl-4-hepten-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0^1,13.0^4,12.0^5,9]nonadec-2-en-16-ol
• 5beta,19-Epoxycucurbita-6,23-diene-3beta,25-diol
• (23E)-5β
• [ "(23E)-5β", "19-Epoxycucurbita-6", "23-diene-3β", "25-diol" ]
• (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,13,14,15,16-Decahydro-17-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-ol (ACI)
• 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthren-3-ol, 1,3,4,8,10,11,13,14,15,16-decahydro-17-(5-hydroxy-1,5-dimethyl-3-hexenyl)-4,4,13,14-tetramethyl-, [3S-[3α,5α,8α,9α,10β,13α,14β,17α(1S*,3E)]]- (ZCI)
• 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthren-3-ol, 1,3,4,8,10,11,13,14,15,16-decahydro-17-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-, (3S,5R,8S,9S,10S,13R,14S,17R)- (9CI)
• (23E)-5β,19-Epoxycucurbita-6,23-diene-3β,25-diol
• 5β,19-Epoxycucurbita-6,23-diene-3β,25-diol
• 81910-41-0
• CHEMBL3264665
• FS-9066
• BDBM628077
• (1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-ol
• DTXSID901098621
• AKOS032948750
• CVD-0019902
• (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,13,14,15,16-Decahydro-17-[(1R,3E)-5-hydroxy-1,5-dimethyl-3-hexen-1-yl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-ol
• 19-Epoxycucurbita-6,23-diene-3.beta.,25-diol

• InChIKey： GDWGKJJMMBZZDX-ITPHIMIFSA-N
• Inchi： 1S/C30H48O3/c1-20(9-8-14-25(2,3)32)21-12-15-28(7)22-13-16-30-23(10-11-24(31)26(30,4)5)29(22,19-33-30)18-17-27(21,28)6/h8,13-14,16,20-24,31-32H,9-12,15,17-19H2,1-7H3/b14-8+/t20-,21-,22+,23+,24+,27-,28+,29+,30-/m1/s1
• SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(O)(C)C)[C@@]1(C)CC[C@@]13CO[C@]4(C([C@H](CC[C@@H]14)O)(C)C)C=C[C@@H]23

Computed Properties

• Exact Mass: 456.36034539g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 456.36034539g/mol
• Heavy Atom Count: 33
• Complexity: 857
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 6.29460
• PSA: 49.69000
• Boiling Point: 558.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.4 mmHg at 25°C
• Flash Point: 291.8±28.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins